Cas no 2870660-00-5 (Benzoic acid, 2-methoxy-4-methyl-3-[[(phenylmethoxy)carbonyl]amino]- )

• Product Name: Benzoic acid, 2-methoxy-4-methyl-3-[[(phenylmethoxy)carbonyl]amino]-
• CAS No: 2870660-00-5
• MF: C₁₇H₁₇NO₅
• MW: 315.320585012436
• CID: 5563166
• Update Time: 2025-06-14

Benzoic acid, 2-methoxy-4-methyl-3-[[(phenylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-methyl-3-[[(phenylmethoxy)carbonyl]amino]benzoic acid (ACI)
• Benzoic acid, 2-methoxy-4-methyl-3-[[(phenylmethoxy)carbonyl]amino]-

• Inchi： 1S/C17H17NO5/c1-11-8-9-13(16(19)20)15(22-2)14(11)18-17(21)23-10-12-6-4-3-5-7-12/h3-9H,10H2,1-2H3,(H,18,21)(H,19,20)
• InChI Key： URXZBGUFDHFZIM-UHFFFAOYSA-N
• SMILES： O=C(C1C(OC)=C(NC(OCC2C=CC=CC=2)=O)C(C)=CC=1)O

Additional information on Benzoic acid, 2-methoxy-4-methyl-3-[[(phenylmethoxy)carbonyl]amino]-

Research Briefing on Benzoic acid, 2-methoxy-4-methyl-3-[[(phenylmethoxy)carbonyl]amino]- (CAS: 2870660-00-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of Benzoic acid, 2-methoxy-4-methyl-3-[[(phenylmethoxy)carbonyl]amino]- (CAS: 2870660-00-5) as a promising compound for therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies, methodologies, and findings related to this compound, emphasizing its potential in drug development and biological research.

The compound, with its unique chemical structure, has been the subject of several investigations due to its potential as a building block for more complex molecules. Recent studies have focused on its synthesis, characterization, and biological activity. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to elucidate its structure and purity, ensuring its suitability for further pharmacological studies.

One of the key areas of interest is the compound's role as a precursor in the synthesis of novel bioactive molecules. Its functional groups, including the methoxy and carbamate moieties, make it a versatile intermediate for the development of compounds with potential antimicrobial, anti-inflammatory, or anticancer properties. Recent publications have demonstrated its efficacy in inhibiting specific enzymatic pathways, suggesting its utility in targeted therapy approaches.

In addition to its synthetic applications, Benzoic acid, 2-methoxy-4-methyl-3-[[(phenylmethoxy)carbonyl]amino]- has been evaluated for its pharmacokinetic properties. Studies have explored its absorption, distribution, metabolism, and excretion (ADME) profiles, providing valuable insights into its behavior in biological systems. These findings are crucial for optimizing its formulation and dosing in potential therapeutic applications.

Furthermore, computational modeling and molecular docking studies have been conducted to predict the compound's interactions with various biological targets. These in silico approaches have identified potential binding sites and affinity scores, guiding the design of more potent derivatives. The integration of experimental and computational data has significantly advanced our understanding of this compound's mechanism of action.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as solubility, stability, and toxicity need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and unlock the full potential of Benzoic acid, 2-methoxy-4-methyl-3-[[(phenylmethoxy)carbonyl]amino]-.

In conclusion, Benzoic acid, 2-methoxy-4-methyl-3-[[(phenylmethoxy)carbonyl]amino]- (CAS: 2870660-00-5) represents a valuable compound in the realm of chemical biology and medicinal chemistry. Its multifaceted applications, from synthetic intermediate to potential therapeutic agent, underscore its importance in ongoing research. Continued exploration of its properties and derivatives is expected to yield significant contributions to the field, paving the way for innovative drug discoveries.